N-[[4-(3-Cyclopropylpyrazol-1-yl)phenyl]methyl]but-2-ynamide

• IUPAC Name: N-[[4-(3-cyclopropylpyrazol-1-yl)phenyl]methyl]but-2-ynamide
• InChI: InChI=1S/C17H17N3O/c1-2-3-17(21)18-12-13-4-8-15(9-5-13)20-11-10-16(19-20)14-6-7-14/h4-5,8-11,14H,6-7,12H2,1H3,(H,18,21)
• InChI Key: NDIRXCKGWOARSB-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1=CC=C(C=C1)N2C=CC(=N2)C3CC3
• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol
• CAS No.: 2411318-15-3

Description

“N-[[4-(3-Cyclopropylpyrazol-1-yl)phenyl]methyl]but-2-ynamide” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, a phenyl ring, a cyclopropyl group, and a but-2-ynamide group. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its functional groups. These could include properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some pyrazole derivatives are used as inhibitors of certain enzymes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve further exploration of the properties and potential uses of this compound. This could include studies on its synthesis, its reactivity, its potential biological activity, and its safety profile.